3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-5-carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carbonyl)chromen-2-one
• InChI: InChI=1S/C16H13N3O3/c20-15(18-7-8-19-12(10-18)5-6-17-19)13-9-11-3-1-2-4-14(11)22-16(13)21/h1-6,9H,7-8,10H2
• InChI Key: NONADLKOZQCNJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CN1C(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

The compound “3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-5-carbonyl)-2H-chromen-2-one” is a derivative of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine. The 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazines are important building blocks in medicinal chemistry.

Synthesis Analysis

The synthesis of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazines involves heterocyclization. A set of building blocks based on the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold is synthesized in a multigram scale in a cost-efficient manner. The efficacy of using NH-pyrazole carbonic acids as a key intermediate of the process is demonstrated.

Molecular Structure Analysis

The molecular structure of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine derivatives can be analyzed using IR spectrum and NMR spectrum. The possibility of the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings, is shown.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazines include 1,3-dipolar cycloaddition. The regioselectivity for direct insertion of the substituent to the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine core is discussed.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine derivatives can be analyzed using various parameters such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and polar surface area.

Scientific Research Applications

Antiviral Activity Against Hepatitis B Virus (HBV):

• Discovery : Researchers have identified 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (THPP) derivatives as potential HBV core protein allosteric modulators (CpAMs). .
• .

Medicinal Chemistry and Drug Development

• Lead-Oriented Synthesis : Efforts toward lead-oriented synthesis have led to the design and study of low-molecular-weight, hydrophilic, conformationally restricted, and sp3-enriched molecular scaffolds. .

Safety and Hazards

While specific safety and hazard information for “3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-5-carbonyl)-2H-chromen-2-one” is not available, it’s important to take appropriate personal protective measures when handling similar compounds, including wearing gloves, protective eyewear, and protective clothing.

Mechanism of Action

Target of Action

The primary target of this compound is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapies .

Mode of Action

The compound acts as a core protein allosteric modulator (CpAM) . It effectively inhibits a broad range of nucleos(t)ide-resistant HBV variants

Biochemical Pathways

The compound affects the HBV life cycle by interacting with the core protein . This interaction disrupts the normal function of the protein, thereby inhibiting the replication of the virus

Pharmacokinetics

It was noted that the lead compound demonstrated inhibition of hbv dna viral load in a hbv aav mouse model by oral administration , suggesting good bioavailability.

Result of Action

The primary result of the compound’s action is the inhibition of HBV replication . This is achieved by disrupting the function of the HBV core protein . The molecular and cellular effects of this action are likely to include a reduction in the production of new virus particles.

Action Environment

The environment in which the compound acts is the intracellular space of infected cells, where HBV replication occurs . Environmental factors that could influence the compound’s action, efficacy, and stability might include pH, temperature, and the presence of other intracellular molecules.